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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015

Initial Clarification: 2-Ethylcyclohexanone vs. 2-Ethyl-4,4-dimethylcyclohexanone

Initial research into the application of 2-Ethylcyclohexanone (CAS 4423-94-3) in the fragrance
and flavor industry reveals a critical distinction. While this compound is available for research
and pharmaceutical intermediate use, it is not commonly utilized as a fragrance or flavor
ingredient.[1] In contrast, a closely related derivative, 2-Ethyl-4,4-dimethylcyclohexanone (CAS
55739-89-4), is a recognized perfuming ingredient with a distinct olfactory profile.[2][3][4] This
document will therefore focus on the application of 2-Ethyl-4,4-dimethylcyclohexanone in
fragrance chemistry, providing detailed application notes and protocols for researchers,
scientists, and product development professionals.

Introduction to 2-Ethyl-4,4-dimethylcyclohexanone
in Fragrance

2-Ethyl-4,4-dimethylcyclohexanone is a cyclic ketone valued in the fragrance industry for its
complex aromatic and thujonic odor profile.[3] Its unique scent characteristics, which vary
between its enantiomers, make it a versatile ingredient in the creation of fine fragrances, as
well as in perfumed consumer products such as soaps, detergents, and air fresheners.[3]

Physicochemical and Olfactory Properties

A summary of the key physicochemical and olfactory properties of 2-Ethyl-4,4-
dimethylcyclohexanone is presented below.
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Property Value Reference

. 2-Ethyl-4,4-
Chemical Name ) [4]
dimethylcyclohexanone

CAS Number 55739-89-4 [4]
Molecular Formula C10H180 [4]
Molecular Weight 154.25 g/mol [4]
Appearance Colorless oil (estimated)

. . 205.45 °C (estimated at 760
Boiling Point [5]
mm Hg)

0.25 mmHg @ 25 °C
Vapor Pressure ] [5]
(estimated)

Flash Point 71.00 °C (estimated) [5]

Soluble in alcohol; sparingly
Solubility soluble in water (239.8 mg/L @  [5]
25°C, est.)

Olfactory Profile:

The odor of 2-Ethyl-4,4-dimethylcyclohexanone is notably influenced by its stereochemistry:
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Isomer/Mixture Olfactory Profile Reference

Aromatic and thujonic type,
Racemic Mixture reminiscent of cedarleaf and [3]

hyssop.

Strongly herbaceous and
_ thujonic with a pronounced
(-)-(2R)-enantiomer ) ) [2]
fruity subnote, described as

almost spicy-berry-like.

Herbaceous, less thujonic and
(+)-(2S)-enantiomer drier than its enantiomer, with [2]

an earthy, rooty cellar aspect.

Application in Fragrance Compositions

2-Ethyl-4,4-dimethylcyclohexanone is utilized to impart aromatic and thujonic notes to
fragrance compositions.[3] It can be incorporated into a wide array of perfumed articles.

Recommended Usage Levels:
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Recommended Use Level
Product Type . . Reference
of Perfuming Composition

Not specified, but a component
Perfumes, Colognes N [3]
of the fragrance composition.

0.1% to 1% by weight of a
Soaps, Bath/Shower Gels ) - [3]
perfuming composition.

] 0.1% to 1% by weight of a
Shampoos, Hair Care Products ) - [3]
perfuming composition.

Body Deodorants, Air 0.1% to 1% by weight of a 3]

Fresheners perfuming composition.

] 0.1% to 1% by weight of a
Detergents, Fabric Softeners ) - [3]
perfuming composition.

0.1% to 1% by weight of a
Household Cleaners ) - [3]
perfuming composition.

Experimental Protocols

Protocol 1: Synthesis of 2-Ethyl-4,4-
dimethylcyclohexanone

This protocol is adapted from a patented method involving the hydrogenation of 2-ethyl-4,4-
dimethyl-cyclohexane-1,3-dione.[3]

Materials:

o 2-ethyl-4,4-dimethyl-cyclohexane-1,3-dione
» Ethanol

o Palladium on charcoal (5%)

o Nitrogen gas supply

 Filtration apparatus (e.g., Celite®)
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« Rotary evaporator

o Bulb-to-bulb distillation apparatus

Procedure:

Under a nitrogen atmosphere, dissolve 1.0 g of 2-ethyl-4,4-dimethyl-cyclohexane-1,3-dione
in 20 ml of ethanol in a suitable reaction flask.

e Add 100 mg of 5% palladium on charcoal to the solution.

e Hydrogenate the mixture at ambient pressure and room temperature for 8 hours with stirring.
o Upon completion, filter the mixture over Celite® to remove the catalyst.

o Concentrate the filtrate using a rotary evaporator to remove the ethanol.

 Purify the resulting colorless oil by bulb-to-bulb distillation at a temperature of 70 °C and a
pressure of 4 x 102 Pa.

Expected Outcome:

This procedure is expected to yield 2-Ethyl-4,4-dimethylcyclohexanone. The purity and identity
of the product should be confirmed by analytical techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

This protocol provides a general framework for the analysis of 2-Ethyl-4,4-
dimethylcyclohexanone in a fragrance matrix.

Instrumentation:
o Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for fragrance analysis (e.g., non-polar or medium-polar)
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Sample Preparation:

e For liquid samples with a simple matrix (e.g., fine fragrance), dilute the sample in a suitable
solvent like ethanol or methanol (e.g., 1:10 or 1:100 v/v).

e For complex matrices (e.g., creams, detergents), perform a solvent extraction using a non-
polar solvent like hexane or diethyl ether.

GC-MS Parameters (suggested starting point):

Injector Temperature: 250 °C
« Injection Mode: Split or splitless, depending on concentration
o Carrier Gas: Helium
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes
o Ramp: 5 °C/min to 250 °C
o Hold at 250 °C for 5 minutes
e MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

 lonization Mode: Electron lonization (El) at 70 eV

Scan Range: m/z 40-350
Data Analysis:

Identify 2-Ethyl-4,4-dimethylcyclohexanone by its retention time and comparison of its mass
spectrum with a reference spectrum. Quantification can be achieved using an internal or
external standard method.
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Protocol 3: Sensory Evaluation

This protocol outlines a method for the sensory evaluation of a fragrance composition
containing 2-Ethyl-4,4-dimethylcyclohexanone.

Objective:

To assess the olfactory characteristics of a fragrance formulation containing 2-Ethyl-4,4-
dimethylcyclohexanone.

Materials:

o Test fragrance composition with 2-Ethyl-4,4-dimethylcyclohexanone.

» Control fragrance composition without 2-Ethyl-4,4-dimethylcyclohexanone.

o Odor-free smelling strips.

e Sensory evaluation booths with controlled lighting, temperature, and ventilation.

o Panel of trained sensory assessors.

» Data collection forms or software.

Procedure:

» Dip smelling strips into the test and control fragrance compositions to a depth of 1 cm.
» Allow the solvent to evaporate for a consistent period (e.g., 30 seconds).

o Present the coded smelling strips to the panelists in a randomized and balanced order.

e Instruct panelists to evaluate the odor of each sample at different time intervals (e.g., top
note at 1-2 minutes, middle note at 30 minutes, base note at 2 hours) to assess the evolution
of the fragrance.

o Panelists should rate the intensity of predefined odor attributes (e.g., herbaceous, thujonic,
fruity, earthy, woody) on a labeled magnitude scale.
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» Panelists should also provide a qualitative description of the odor profile.

» Analyze the collected data statistically to determine significant differences in the perceived
odor profiles between the test and control samples.

Signaling Pathway and Experimental Workflows

Olfactory Signaling Pathway for Ketones

The sense of smell is mediated by G protein-coupled receptors (GPCRSs) located on olfactory
sensory neurons. While the specific receptor for 2-Ethyl-4,4-dimethylcyclohexanone has not
been identified, the general pathway for odorant detection is well-established. Ketones, like
other odorants, are believed to initiate a signaling cascade upon binding to their respective
GPCRs. This interaction leads to the activation of a G protein, which in turn stimulates adenylyl
cyclase to produce cyclic AMP (cAMP). The increase in CAMP opens cyclic nucleotide-gated
ion channels, leading to depolarization of the neuron and the transmission of a signal to the
brain, where it is interpreted as a specific scent.

2-Ethyl-4,4-dimethylcyclohexanone

Click to download full resolution via product page

Caption: Generalized olfactory signaling pathway for an odorant molecule.

Experimental Workflow: Synthesis and Purification

The synthesis of 2-Ethyl-4,4-dimethylcyclohexanone involves a series of steps from starting
materials to the purified final product.
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cyclohexane-1,3-dione
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(Rotary Evaporation)
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(Bulb-to-Bulb Distillation)
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Caption: Workflow for the synthesis and purification of 2-Ethyl-4,4-dimethylcyclohexanone.
Experimental Workflow: Sensory Evaluation

The sensory evaluation of a fragrance containing 2-Ethyl-4,4-dimethylcyclohexanone follows a
structured process to ensure reliable and unbiased results.
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Caption: Workflow for the sensory evaluation of a fragrance composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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